N-[(1S,2R,3E)-2-hydroxy-1-[[(3-O-sulfo-beta-D-galactopyranosyl)oxy]methyl]-3-heptadecen-1-yl]-acetamide

• IUPAC Name: [(2R,3R,4S,5S,6R)-2-[(E,2S,3R)-2-acetamido-3-hydroxyoctadec-4-enoxy]-3,5-dihydroxy-6-(hydroxymethyl)oxan-4-yl] hydrogen sulfate
• InChI: InChI=1S/C26H49NO11S/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-21(30)20(27-19(2)29)18-36-26-24(32)25(38-39(33,34)35)23(31)22(17-28)37-26/h15-16,20-26,28,30-32H,3-14,17-18H2,1-2H3,(H,27,29)(H,33,34,35)/b16-15+/t20-,21+,22+,23-,24+,25-,26+/m0/s1
• InChI Key: MVKSJJXQJVKQHP-MSZSJPIVSA-N
• Canonical SMILES: CCCCCCCCCCCCCC=CC(C(COC1C(C(C(C(O1)CO)O)OS(=O)(=O)O)O)NC(=O)C)O
• Isomeric SMILES: CCCCCCCCCCCCC/C=C/[C@H]([C@H](CO[C@H]1[C@@H]([C@H]([C@H]([C@H](O1)CO)O)OS(=O)(=O)O)O)NC(=O)C)O
• Molecular Formula: C26H49NO11S
• Molecular Weight: 583.7 g/mol
• CAS No.: 252846-08-5

Description

“N-[(1S,2R,3E)-2-hydroxy-1-[[(3-O-sulfo-beta-D-galactopyranosyl)oxy]methyl]-3-heptadecen-1-yl]-acetamide” is a complex organic compound. It is also known as Tetracosanamide. The compound has a molecular formula of C48H96N2O11S and an average mass of 909.348 Da.

Molecular Structure Analysis

The compound has a complex structure with several functional groups. It has a double-bond stereo and 7 of 7 defined stereocentres. The presence of the sulfo-beta-D-galactopyranosyl group indicates that it is a type of glycolipid.

Physical and Chemical Properties Analysis

The compound has an average mass of 909.348 Da and a monoisotopic mass of 908.673462 Da. It is supplied as a solid.

Scientific Research Applications

Synthesis and Structural Studies

• Synthesis of Mucin Fragments : This compound has been used in the synthesis of mucin fragments, which are essential for understanding and replicating the properties of mucins in biological systems. For instance, research by Jain, Piskorz, and Matta (1995) focused on synthesizing O-sulfo and O-methyl derivatives of similar compounds as potential substrates for sulfotransferases, an important enzyme in mucin biosynthesis (Jain, Piskorz, & Matta, 1995).

• Glycosylation Reactions : The compound has been integral in studies involving glycosylation reactions, which are crucial for the formation of glycosidic bonds in carbohydrates. For example, a study by Rochepeau-Jobron and Jacquinet (1997) utilized similar compounds in the synthesis of dermatan sulfate fragments (Rochepeau-Jobron & Jacquinet, 1997).

Antioxidant Activity and Coordination Complexes

• Antioxidant Studies : Research has also explored the antioxidant properties of compounds with structural similarities. For example, Chkirate et al. (2019) studied pyrazole-acetamide derivatives for their antioxidant activity, highlighting the relevance of such structures in pharmacological research (Chkirate et al., 2019).

• Formation of Coordination Complexes : The compound has been used in the formation of coordination complexes, which are vital in understanding molecular interactions and bonding. For instance, the synthesis and characterization of novel Co(II) and Cu(II) coordination complexes using pyrazole-acetamide derivatives have been reported, demonstrating the potential for complex formation and its implications in chemistry (Chkirate et al., 2019).